Cas no 2228881-41-0 (5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile)

• Product Name: 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile
• CAS No: 2228881-41-0
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• CID: 6369391
• PubChem ID: 165720264
• Update Time: 2025-05-20

5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile
• EN300-1729446
• 2228881-41-0

• Inchi： 1S/C11H13FN2/c1-11(2,7-14)9-3-4-10(12)8(5-9)6-13/h3-5H,7,14H2,1-2H3
• InChI Key： XEBPHTWPSKACMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(C)(C)CN

Computed Properties

• Exact Mass: 192.10627659g/mol
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile

5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile: A Comprehensive Overview

The compound 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile, identified by the CAS number 2228881-41-0, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzonitrile group with an amino-substituted isopropyl group and a fluorine atom. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its structure has shown promise in acting as a scaffold for drug design, particularly in the development of bioactive molecules. The presence of the amino group and the fluorine atom provides opportunities for further functionalization, enabling researchers to explore its potential as a lead compound in drug discovery programs. For instance, modifications to the amino group could enhance bioavailability, while the fluorine atom could contribute to improved pharmacokinetic properties.

In addition to its medicinal applications, this compound has also been investigated for its role in agricultural chemistry. Research indicates that it may possess insecticidal or fungicidal properties, making it a potential candidate for use in crop protection products. The fluorine atom, known for its ability to enhance stability and bioactivity, plays a crucial role in these applications. Furthermore, the benzonitrile group is known to exhibit nematicidal activity, which adds to the compound's versatility.

The synthesis of 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity. These improvements are critical for large-scale production, particularly for applications in pharmaceuticals and agrochemicals.

From an analytical standpoint, this compound has been extensively studied using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stereochemistry, and physical properties. For example, X-ray crystallography has revealed the three-dimensional arrangement of atoms within the molecule, which is essential for understanding its interactions with biological targets.

The environmental impact of 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile is another area of active research. Studies are being conducted to assess its biodegradability and toxicity levels. Preliminary findings suggest that it may exhibit moderate biodegradability under specific environmental conditions. However, further research is required to fully understand its ecological footprint and ensure its safe use in various applications.

In conclusion, 5-(1-amino-2-methylpropan-2-yl)-2-fluorobenzonitrile (CAS No: 2228881-41-0) is a versatile compound with significant potential across multiple industries. Its unique structure and functional groups make it an attractive candidate for drug discovery, agricultural applications, and material science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.